Cas no 70526-06-6 ((Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate)

• Product Name: (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate
• CAS No: 70526-06-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD02081922
• CID: 1023733
• Update Time: 2025-04-20

(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate
• 3-Pyrrolidin-1-yl-but-2-enoic acid ethyl ester
• AC1LEHLI
• AC1Q31PP
• eth
• ethyl 3-(pyrrolidin-1-yl)but-2-enoate
• ethyl 3-pyrrolidinecrotonate
• ethyl 3-pyrrolidinocrotonate
• ethyl(2z)-3-(pyrrolidin-1-yl)but-2-enoate
• ethyl-3-(1-pyrrolidino)crotonate
• ethyl-3-(1-pyrrolidinyl)-2-butanoate
• SureCN535867
• ethyl (2Z)-3-(pyrrolidin-1-yl)but-2-enoate
• (Z)-ethyl3-(pyrrolidin-1-yl)but-2-enoate
• Ethyl(E)-3-(1-pyrrolidino)crotonate
• ethyl beta-pyrrolidinocrotonate
• MSOQKPXSIHLODG-HJWRWDBZSA-N
• 0918AC
• ethyl (2Z)-3-pyrrolidinylbut-2-enoate
• ethyl (Z)-3-pyrrolidin-1-ylbut-2-enoate
• 3-Pyrr
• (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate

• MDL： MFCD02081922
• Inchi： 1S/C10H17NO2/c1-3-13-10(12)8-9(2)11-6-4-5-7-11/h8H,3-7H2,1-2H3/b9-8-
• InChI Key： MSOQKPXSIHLODG-HJWRWDBZSA-N
• SMILES： O(CC)C(/C=C(/C)\N1CCCC1)=O

Computed Properties

• Exact Mass: 183.12601
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.54

(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate Security Information

• HazardClass：IRRITANT